Cas no 2098142-15-3 (2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine)

• Product Name: 2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• CAS No: 2098142-15-3
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 5729304
• PubChem ID: 121215327
• Update Time: 2025-07-20

2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-piperidin-3-yl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
• 2098142-15-3
• AKOS026725913
• starbld0033607
• 2-ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• F2198-8459
• Pyrazolo[1,5-a]pyrazine, 2-ethyl-4,5,6,7-tetrahydro-5-(3-piperidinyl)-
• 2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• Inchi： 1S/C13H22N4/c1-2-11-8-13-10-16(6-7-17(13)15-11)12-4-3-5-14-9-12/h8,12,14H,2-7,9-10H2,1H3
• InChI Key： GIULBVVOOPLRSW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(CC)=NN2CC1)C1CNCCC1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 381.8±42.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on 2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

Professional Introduction to 2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 2098142-15-3)

2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine, identified by the CAS number 2098142-15-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the pyrazole class of molecules, which are well-documented for their broad spectrum of biological activities and potential therapeutic applications. The presence of multiple nitrogen-containing rings in its structure contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration in medicinal chemistry.

The molecular framework of 2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine incorporates a fused system of two pyrazole rings linked through a common carbon atom. This configuration enhances the compound's ability to interact with biological targets due to its increased surface area and electronic distribution. The substitution pattern, particularly the ethyl group at the 2-position and the piperidin-3-yl moiety at the 5-position, plays a crucial role in modulating its pharmacological profile. These substituents not only influence the compound's solubility and metabolic stability but also contribute to its binding affinity with specific enzymes and receptors.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their demonstrated efficacy in treating various diseases. The tetrahydropyrazolo[1,5-a]pyrazine scaffold has been extensively studied for its potential applications in central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. Preclinical studies have suggested that compounds within this class may exert their effects by modulating neurotransmitter systems such as serotonin and dopamine. The unique structural features of 2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazine make it an intriguing candidate for further investigation in this context.

The piperidin-3-yl group is particularly noteworthy as it is commonly found in many bioactive molecules due to its ability to enhance binding interactions with biological targets. Piperidine derivatives are known for their favorable pharmacokinetic properties and are frequently incorporated into drug candidates to improve oral bioavailability and reduce toxicity. In the case of 2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine, this moiety likely contributes to its stability under physiological conditions while also facilitating interactions with proteins involved in disease pathways.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have been performed on 2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine to identify potential binding sites on target proteins. These studies have revealed that the compound may interact with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in various pathological processes. The ability of this molecule to bind to multiple targets suggests that it could exhibit synergistic effects when used therapeutically.

Furthermore, the synthesis of 2-Ethyl-5-(piperidin-3-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine has been optimized to improve yield and purity. Multi-step synthetic routes involving cyclization reactions and nucleophilic substitutions have been employed to construct the desired scaffold efficiently. The use of modern catalytic methods has also helped streamline the synthesis process while maintaining high chemical yields. These advancements in synthetic chemistry are crucial for enabling large-scale production of promising drug candidates like this one.

The pharmacological evaluation of 2-Ethyl-5-(piperidin-3-y-piperidin--ethyl-pyrazolone) has revealed several interesting properties that warrant further investigation. In vitro assays have demonstrated that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and proliferation. Additionally， preliminary data suggest that it may possess anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

One of the most compelling aspects of studying compounds like 2-Ethyl-pyridazine-pipazinone-pyrrole-dihydrogenated-heterocyclic derivative is their potential for structural diversification. By modifying various substituents within the molecule， researchers can fine-tune its biological activity and selectivity towards specific therapeutic targets。 This flexibility makes heterocyclic compounds particularly valuable for drug discovery efforts aimed at addressing unmet medical needs。

The future direction of research on CAS No 2098142153 involves exploring its mechanism of action in greater detail through both preclinical and clinical studies。 Understanding how this compound interacts with biological systems at a molecular level will be essential for optimizing its therapeutic potential。 Additionally， investigating its pharmacokinetic profile will help determine whether it is suitable for oral administration or if alternative delivery methods need to be considered。

In conclusion,CAS No 2098142153 (2-Ethyl-pyridazine-pipazinone-pyrrole-dihydrogenated-heterocyclic derivative) represents an exciting opportunity for pharmaceutical innovation。 Its unique structural features combined with promising preclinical data make it a compelling candidate for further development into a novel therapeutic agent。 As research continues， we can expect more insights into its potential applications across various medical disciplines， ultimately benefiting patients worldwide。